1,6-dimethyl-4-((1-(4-(thiophen-3-yl)benzoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one
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Description
1,6-dimethyl-4-((1-(4-(thiophen-3-yl)benzoyl)piperidin-4-yl)oxy)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C23H24N2O3S and its molecular weight is 408.52. The purity is usually 95%.
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Scientific Research Applications
Molecular Synthesis and Docking Studies
A series of novel pyridine and fused pyridine derivatives, starting from compounds with structural similarities to the specified chemical, have been synthesized. These compounds have shown antimicrobial and antioxidant activities, supported by in silico molecular docking screenings towards GlcN-6-P synthase as the target protein, demonstrating moderate to good binding energies (E. M. Flefel et al., 2018).
Ring Transformation Studies
Research on ring transformation under aqueous conditions using dimethylamine, piperidine, and triethylamine has catalyzed reactions giving benzoylhydroxy-1-pyrrolines, which further afforded benzoylpyrroles upon acid-catalyzed dehydration. This showcases the versatility of chemical transformations involving piperidine and related structures (S. Mataka et al., 1992).
Insecticidal and Antibacterial Potential
The cyclocondensation of specific precursors under microwave irradiation produced compounds with insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms. This demonstrates the potential of structurally complex pyridine derivatives for developing new insecticides and antibacterial agents (P. P. Deohate et al., 2020).
Electrochemical Studies
Studies on 3,6-difluoro-1,2,4,5-tetrakis(amino)benzene compounds, related in complexity and structural features to the specified chemical, involved electrochemical analyses revealing insights into electron loss and ion pairing mechanisms. This research contributes to understanding the electrochemical properties of complex organic molecules (C. Adams et al., 2010).
Synthesis of Dihydropyridine Derivatives
The preparation of dihydropyridine derivatives from specific precursors, followed by reactions with primary amines, highlights the chemical versatility and potential pharmaceutical applications of complex pyridine derivatives. Such studies are essential for drug development and synthesis of biologically active compounds (B. Stanovnik et al., 2002).
properties
IUPAC Name |
1,6-dimethyl-4-[1-(4-thiophen-3-ylbenzoyl)piperidin-4-yl]oxypyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O3S/c1-16-13-21(14-22(26)24(16)2)28-20-7-10-25(11-8-20)23(27)18-5-3-17(4-6-18)19-9-12-29-15-19/h3-6,9,12-15,20H,7-8,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUENUNDGVMLAPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.